1,7-Bis(trifluoromethoxy)naphthalene

• Molecular Formula: C12H6F6O2
• Molecular Weight: 296.16 g/mol
• IUPAC Name: 1,7-bis(trifluoromethoxy)naphthalene
• InChI: InChI=1S/C12H6F6O2/c13-11(14,15)19-8-5-4-7-2-1-3-10(9(7)6-8)20-12(16,17)18/h1-6H
• InChI Key: YXVQXTILPMJSNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(C=C2)OC(F)(F)F)C(=C1)OC(F)(F)F

Description

1,7-Bis(trifluoromethoxy)naphthalene is an organic compound with the molecular formula C12H6F6O2. It is characterized by the presence of two trifluoromethoxy groups attached to a naphthalene ring. This compound is known for its unique chemical properties, which make it valuable in various scientific and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,7-Bis(trifluoromethoxy)naphthalene typically involves the introduction of trifluoromethoxy groups to a naphthalene precursor. One common method is the reaction of naphthalene with trifluoromethoxy reagents under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in its desired form .

Chemical Reactions Analysis

Types of Reactions

1,7-Bis(trifluoromethoxy)naphthalene can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups on the naphthalene ring.

Substitution: The trifluoromethoxy groups can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles for substitution reactions. The reaction conditions may vary depending on the desired product, but typically involve controlled temperatures and specific solvents .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxidized naphthalene derivatives, while substitution reactions can produce a variety of functionalized naphthalene compounds .

Scientific Research Applications

1,7-Bis(trifluoromethoxy)naphthalene has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1,7-Bis(trifluoromethoxy)naphthalene involves its interaction with molecular targets and pathways in chemical and biological systems. The trifluoromethoxy groups can influence the compound’s reactivity and interactions with other molecules, leading to specific effects. The exact molecular targets and pathways may vary depending on the application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 1,7-Bis(trifluoromethoxy)naphthalene include other trifluoromethoxy-substituted naphthalenes and aromatic compounds with similar functional groups. Examples include:

• 1,4-Bis(trifluoromethoxy)naphthalene
• 2,6-Bis(trifluoromethoxy)naphthalene
• Trifluoromethoxybenzene derivatives

Uniqueness

This compound is unique due to the specific positioning of the trifluoromethoxy groups on the naphthalene ring, which can result in distinct chemical and physical properties compared to other similar compounds. This uniqueness makes it valuable for specific applications where these properties are advantageous .